Cas no 50906-58-6 (Rhodexin B)
Rhodexin B structure
Product Name:Rhodexin B
CAS No:50906-58-6
MF:C31H46O10
MW:578.690950870514
CID:1123988
PubChem ID:12314918
Update Time:2025-04-20
Rhodexin B Chemical and Physical Properties
Names and Identifiers
-
- Rhodexin B
- 50906-58-6
-
- Inchi: 1S/C31H46O10/c1-15-25(34)26(35)27(36)28(39-15)41-19-7-9-29(3)18(12-19)5-6-21-20(29)8-10-30(4)24(17-11-23(33)38-14-17)22(40-16(2)32)13-31(21,30)37/h11,15,18-22,24-28,34-37H,5-10,12-14H2,1-4H3
- InChI Key: LBPZKMZBSNQRII-UHFFFAOYSA-N
- SMILES: CC1C(O)C(O)C(O)C(OC2CC3CCC4C5(C(C(C6COC(=O)C=6)C(OC(=O)C)C5)(C)CCC4C3(C)CC2)O)O1
Computed Properties
- Exact Mass: 578.30909766g/mol
- Monoisotopic Mass: 578.30909766g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 41
- Rotatable Bond Count: 5
- Complexity: 1090
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 14
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 152Ų
Experimental Properties
- Density: 1.34±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 262 ºC
- Solubility: Almost insoluble (0.075 g/l) (25 º C),
Rhodexin B Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
50906-58-6 (Rhodexin B) Related Products
- 2763-20-4(Carda-16,20(22)-dienolide,3,14-dihydroxy-, (3b,5b)- (9CI))
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk